Cas no 2137622-80-9 (4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile)

• Product Name: 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile
• CAS No: 2137622-80-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6264018
• PubChem ID: 165443714
• Update Time: 2025-05-24

4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile
• 2137622-80-9
• EN300-700580
• 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile

• Inchi： 1S/C7H9NO2/c1-9-5-2-3-7(5)6(4-8)10-7/h5-6H,2-3H2,1H3
• InChI Key： MHOMSSFXTQVSHL-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CCC2OC

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.6Ų

Additional information on 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile

4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile: A Comprehensive Overview

4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile, identified by the CAS number 2137622-80-9, is a unique organic compound with a spirocyclic structure, making it an interesting subject in both academic and industrial research. This compound is characterized by its spiro ring system, which consists of a six-membered ring fused with a three-membered oxygen-containing ring, along with a methoxy group and a cyano group attached to the structure. The presence of these functional groups imparts unique chemical properties, making it a valuable molecule in various applications.

The synthesis of 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile involves intricate multi-step reactions, often utilizing advanced techniques such as ring-closing metathesis or nucleophilic substitution. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly for applications in pharmaceuticals and agrochemicals where high precision is required.

One of the most notable aspects of this compound is its potential in drug discovery. The spirocyclic structure is known to exhibit favorable pharmacokinetic properties, including good bioavailability and stability in biological systems. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

In addition to its pharmacological applications, 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile has shown promise in materials science. Its rigid structure and functional groups make it an attractive candidate for polymer synthesis and as a building block in supramolecular chemistry. Recent advancements in click chemistry have further expanded its utility in constructing complex molecular architectures.

The methoxy group in the molecule plays a crucial role in modulating the electronic properties of the compound, while the cyano group contributes to its reactivity and solubility characteristics. These features make it an ideal candidate for exploring chemical reactivity under various conditions, such as nucleophilic addition or elimination reactions.

From an environmental perspective, understanding the degradation pathways of 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile is essential for assessing its ecological impact. Recent studies have focused on biodegradation mechanisms, particularly under aerobic and anaerobic conditions, to ensure sustainable use and minimize environmental footprint.

In conclusion, 4-Methoxy-1-oxaspiro[2.3]hexane-2-carbonitrile (CAS No: 2137622-80-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups continue to drive innovative research, positioning it as a key molecule in contemporary chemical science.